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Compound of Interest

Compound Name: 2,2-Dichlorobutane

Cat. No.: B1583581 Get Quote

Introduction

2,2-Dichlorobutane (CAS No: 4279-22-5) is a chlorinated hydrocarbon used as a solvent and

an intermediate in various organic synthesis processes.[1][2] Due to its chemical properties, it

presents several hazards, including flammability and irritation.[3] Adherence to strict safety

protocols is essential to minimize risks to laboratory personnel and the environment. These

application notes provide detailed protocols for the safe handling, storage, and emergency

management of 2,2-Dichlorobutane for researchers, scientists, and drug development

professionals.

Physicochemical and Hazard Data
Proper safety procedures are predicated on a thorough understanding of the substance's

properties and associated hazards.

1.1 Physical and Chemical Properties 2,2-Dichlorobutane is a colorless to light yellow, clear

liquid.[1] Its key quantitative properties are summarized below.
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Property Value References

CAS Number 4279-22-5 [4]

Molecular Formula C4H8Cl2 [3]

Molecular Weight 127.01 g/mol [3]

Boiling Point 104 °C [2]

Flash Point 27 °C (lit.) [5]

Density 1.09 g/cm³ (at 20/20 °C) [2]

Solubility
Limited solubility in water;

soluble in organic solvents.
[1]

1.2 GHS Hazard Identification 2,2-Dichlorobutane is classified under the Globally Harmonized

System (GHS) with the following hazards.[3]

Pictograms Signal Word Hazard Statements

alt text

alt text

Warning

H226: Flammable liquid and

vapor.[3][6] H315: Causes skin

irritation.[3] H319: Causes

serious eye irritation.[3] H335:

May cause respiratory

irritation.[3]

Experimental Protocols: Handling and Storage
2.1 Protocol for Personal Protective Equipment (PPE) A risk assessment must be performed

before handling 2,2-Dichlorobutane. The following PPE is mandatory to minimize exposure.
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Protection Type Specification and Protocol

Eye/Face Protection

Wear chemical safety goggles that meet

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[7][8] A face shield should be worn if

there is a significant risk of splashing.[9]

Hand Protection

Wear chemical-resistant gloves (e.g., Nitrile or

Neoprene).[10] Gloves must be inspected

before use and disposed of after contamination

in accordance with laboratory practices.[11]

Body Protection

Wear a chemical-resistant lab coat or apron.[10]

Contaminated clothing should be removed

immediately and washed before reuse.[11][12]

Respiratory Protection

All handling of 2,2-Dichlorobutane must be

conducted in a certified chemical fume hood to

ensure adequate ventilation.[7][13] If

engineering controls are not sufficient, a

NIOSH-approved respirator is required.[14]

2.2 Protocol for General Handling This protocol outlines the standard workflow for safely

handling 2,2-Dichlorobutane in a laboratory setting.

Preparation:

Ensure a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are accessible and unobstructed.[13]

Remove all potential ignition sources (e.g., open flames, hot plates, spark-producing

equipment) from the work area.[12][15]

Assemble all necessary equipment and reagents.

Set up a designated waste container for halogenated organic waste.[16]
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Personal Protective Equipment (PPE):

Don all required PPE as specified in Protocol 2.1.

Chemical Dispensing and Use:

Conduct all transfers and manipulations of 2,2-Dichlorobutane inside the chemical fume

hood.

Use explosion-proof equipment and non-sparking tools.[17][18]

Ground and bond containers and receiving equipment during transfers to prevent static

discharge.[17][18]

Keep the container tightly closed when not in use.[6][17]

Avoid breathing vapors.[17]

Post-Experiment Cleanup:

Dispose of all 2,2-Dichlorobutane waste and contaminated materials into the designated

hazardous waste container.[17]

Decontaminate the work surface and any equipment used.

Remove PPE carefully to avoid self-contamination and dispose of or clean as appropriate.

Wash hands and any exposed skin thoroughly with soap and water after handling.[17]
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1. Prepare Work Area
(Fume Hood, Safety Equipment,

Remove Ignition Sources)

2. Don Required PPE
(Goggles, Gloves, Lab Coat)

3. Handle Chemical
(Inside Fume Hood, Grounding,

Non-Sparking Tools)

4. Cleanup & Waste Disposal
(Segregate Halogenated Waste,

Decontaminate Surfaces)

5. Doff PPE Carefully

6. Wash Hands Thoroughly

Click to download full resolution via product page

Diagram 1: General workflow for safely handling 2,2-Dichlorobutane.

2.3 Protocol for Safe Storage Proper storage is critical to maintaining the chemical's stability

and preventing hazardous situations.
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Parameter Requirement

Temperature

Store in a cool, well-ventilated place.[17] A

storage temperature of <15°C is recommended.

[6]

Ventilation
Store in a designated flammables storage

cabinet that is well-ventilated.[15][17]

Atmosphere
For long-term storage or to maintain high purity,

store under an inert gas like Argon.[4]

Container
Keep container tightly closed and properly

labeled.[6][17]

Incompatibilities
Segregate from strong oxidizing agents, strong

bases, and certain metals.[7][17]

Emergency Protocols
Immediate and appropriate action is crucial in the event of an emergency.

3.1 Protocol for First Aid

Skin Contact: Immediately take off all contaminated clothing.[11] Rinse the affected skin area

with plenty of water and soap for at least 15 minutes.[17][19] Seek medical attention if

irritation persists.[19]

Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[17][19] Remove contact lenses if present and easy to do.[11] Get

immediate medical attention.[17][20]

Inhalation: Move the person to fresh air and keep them at rest in a position comfortable for

breathing.[17][19] If breathing is difficult or stops, provide artificial respiration.[7][13] Seek

medical attention if symptoms occur.[7]

Ingestion: Rinse mouth with water.[17] Do NOT induce vomiting.[8] Call a POISON CENTER

or doctor for treatment advice if the person feels unwell.[17]
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3.2 Protocol for Spill Response

Assess the Situation: Determine the size and location of the spill.

Small Spill (manageable by lab personnel):

Alert others in the immediate area.

Ensure all ignition sources are removed.[12][13]

Wear appropriate PPE, including respiratory protection if not in a fume hood.

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or earth).[8][13]

Use non-sparking tools to collect the absorbed material into a suitable, labeled container

for hazardous waste disposal.[12][13]

Clean the spill area with soap and water.

Large Spill (unmanageable or outside of a fume hood):

Evacuate the laboratory immediately.

Alert your institution's emergency response team or safety officer.

Prevent entry into the affected area.

Provide responders with the Safety Data Sheet (SDS) for 2,2-Dichlorobutane.
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Diagram 2: Logical workflow for responding to a 2,2-Dichlorobutane spill.
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3.3 Protocol for Fire-Fighting

Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO2).[11][17] Water spray may be used to cool fire-exposed containers.[12]

Unsuitable Extinguishing Media: Do not use a solid stream of water as it may be ineffective

and spread the fire.[12]

Specific Hazards: The substance is a flammable liquid.[3] Vapors are heavier than air and

may travel to a source of ignition and flash back.[7][12][15] Containers may explode when

heated.[7][15]

Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.[12][20]

Protocol for Waste Disposal
All waste containing 2,2-Dichlorobutane is considered hazardous waste and must be

disposed of according to institutional, local, and national regulations.[13]

Collection:

Collect all waste (unused product, contaminated absorbents, and disposable PPE) in a

compatible, properly sealed, and clearly labeled container.[16]

Label the container as "Hazardous Waste: Halogenated Organic Liquid" and include "2,2-
Dichlorobutane".[16]

Storage:

Store the waste container in a designated satellite accumulation area, away from

incompatible materials.

Disposal:

Arrange for pickup and disposal through your institution's environmental health and safety

office.
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Do not dispose of 2,2-Dichlorobutane down the drain.[11]

Empty containers retain product residue and vapors and can be dangerous; they must be

disposed of as hazardous waste.[12][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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